Cas no 94166-56-0 (2-Pyridinamine,6-methoxy-3-nitro-N-propyl-)
94166-56-0 structure
Product Name:2-Pyridinamine,6-methoxy-3-nitro-N-propyl-
CAS No:94166-56-0
MF:C9H13N3O3
MW:211.217821836472
CID:818793
PubChem ID:3023912
Update Time:2025-04-19
2-Pyridinamine,6-methoxy-3-nitro-N-propyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinamine,6-methoxy-3-nitro-N-propyl-
- 6-methoxy-3-nitro-N-propylpyridin-2-amine
- SCHEMBL10654754
- NS00040207
- MVGVWQWWDOENQW-UHFFFAOYSA-N
- 6-methoxy-3-nitro-2-n-propylaminopyridine
- 94166-56-0
- DTXSID70240911
- EINECS 303-352-6
-
- Inchi: 1S/C9H13N3O3/c1-3-6-10-9-7(12(13)14)4-5-8(11-9)15-2/h4-5H,3,6H2,1-2H3,(H,10,11)
- InChI Key: MVGVWQWWDOENQW-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=C(C(=N1)NCCC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 211.09569129g/mol
- Monoisotopic Mass: 211.09569129g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 2.7
- Topological Polar Surface Area: 80Ų
2-Pyridinamine,6-methoxy-3-nitro-N-propyl- Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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